Cas no 35461-93-9 (2-(3-Methoxyphenyl)furan)

• Product Name: 2-(3-Methoxyphenyl)furan
• CAS No: 35461-93-9
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• MDL: MFCD20267657
• CID: 1476903
• Update Time: 2025-10-22

2-(3-Methoxyphenyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)furan
• m-2-Furyl-anisole
• SureCN2045217
• AB1008148
• 2-(3-Methoxy-phenyl)-furan
• 2-(3-Methoxy phenyl)furan
• AK198829
• Furan, 2-(3-methoxyphenyl)-
• FCH1416956
• m-2-Furyl-anisole; 2-(3-Methoxy-phenyl)-furan
• 2-(3-Methoxyphenyl)furan

• MDL： MFCD20267657
• Inchi： 1S/C11H10O2/c1-12-10-5-2-4-9(8-10)11-6-3-7-13-11/h2-8H,1H3
• InChI Key： PAUCRMQZRWUPMC-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 174.0681
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• XLogP3: 2.6
• Topological Polar Surface Area: 22.4

Experimental Properties

• Boiling Point: 259.7±15.0°C at 760 mmHg
• PSA: 22.37

2-(3-Methoxyphenyl)furan Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-(3-Methoxyphenyl)furan

2-(3-Methoxyphenyl)furan: A Comprehensive Overview

2-(3-Methoxyphenyl)furan, also known by its CAS number CAS No. 35461-93-9, is a compound of significant interest in various fields of chemistry and materials science. This compound is a derivative of furan, a five-membered heterocyclic aromatic compound, with a methoxy-substituted phenyl group attached at the 2-position. The structure of 2-(3-Methoxyphenyl)furan makes it a versatile molecule with potential applications in drug design, material synthesis, and as a precursor for more complex organic compounds.

The synthesis of 2-(3-Methoxyphenyl)furan typically involves the coupling of aryl aldehydes with furan derivatives under specific reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound, making it more accessible for large-scale production.

In terms of physical properties, 2-(3-Methoxyphenyl)furan exhibits a melting point of approximately 110°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its aromaticity and electron-donating methoxy group contribute to its stability under normal storage conditions. However, exposure to strong oxidizing agents or prolonged heating can lead to decomposition, releasing furan derivatives and phenolic byproducts.

The chemical reactivity of 2-(3-Methoxyphenyl)furan is primarily influenced by the electron-donating methoxy group at the 3-position of the phenyl ring. This substituent activates the aromatic ring towards electrophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex aromatic compounds. Recent studies have explored its use as a building block in the construction of heterocyclic frameworks, particularly in medicinal chemistry where such structures are often sought after for their potential pharmacological activities.

In the field of materials science, 2-(3-Methoxyphenyl)furan has been investigated as a precursor for polymeric materials with unique electronic properties. The incorporation of this compound into polymer backbones has been shown to enhance charge transport characteristics, making it a candidate for applications in organic electronics such as light-emitting diodes (OLEDs) and field-effect transistors (FETs). Additionally, its ability to form stable radical intermediates under certain conditions has led to its exploration in radical polymerization processes.

The biological activity of 2-(3-Methoxyphenyl)furan has also garnered attention in recent years. Preclinical studies have demonstrated moderate antioxidant and anti-inflammatory properties, suggesting potential applications in pharmaceuticals. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer research, with early results indicating selective cytotoxicity against certain cancer cell lines.

In conclusion, 2-(3-Methoxyphenyl)furan, identified by its CAS number CAS No. 35461-93-9, is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds and materials with tailored properties. As ongoing research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in both academic and industrial settings.